Cas no 1807076-13-6 (2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide
• CAS No: 1807076-13-6
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4876072
• Update Time: 2025-05-28

2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-7(9)6-3(2-10)12-5(13)1-4(6)16(11,14)15/h1,7H,(H,12,13)(H2,11,14,15)
• InChI Key： BXWMTDWUTAFYBN-UHFFFAOYSA-N
• SMILES： S(C1=CC(NC(C#N)=C1C(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 547
• XLogP3: -1.4
• Topological Polar Surface Area: 121

Additional information on 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1807076-13-6)

The compound 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1807076-13-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This sulfonamide derivative belongs to the pyridine family, characterized by the presence of a cyano group, a difluoromethyl moiety, and a hydroxyl group. These functional groups contribute to its distinct chemical properties, making it a subject of interest in various research fields, including medicinal chemistry, agrochemicals, and material science.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the complexity introduced by the difluoromethyl group and the sulfonamide functionality. The compound's stability under different pH conditions and its compatibility with other reagents are also common topics of discussion. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of bioactive compounds.

In the context of medicinal chemistry, 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide has been explored for its potential as a pharmacophore. The sulfonamide group is known for its ability to interact with biological targets, while the cyano and difluoromethyl groups can enhance metabolic stability and bioavailability. These attributes make it a promising candidate for the design of enzyme inhibitors or receptor modulators. However, further studies are needed to fully elucidate its pharmacological profile.

The agrochemical industry has also shown interest in this compound, particularly for its potential use in crop protection. The difluoromethyl group is often associated with improved pesticidal activity, and the hydroxypyridine core can contribute to selective action against specific pests. Questions about its environmental impact and degradation pathways are frequently raised, reflecting the growing emphasis on sustainable chemistry and green alternatives in agriculture.

From a material science perspective, the compound's unique electronic properties, driven by its heterocyclic structure and electron-withdrawing groups, make it a candidate for applications in organic electronics or sensors. Researchers are particularly interested in its potential to form supramolecular assemblies or to act as a ligand in coordination chemistry. These applications align with the current trend toward functional materials and smart technologies.

Another hot topic related to 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide is its analytical characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its structure and purity. The compound's solubility in various solvents and its spectroscopic fingerprints are also critical for quality control in industrial settings.

In summary, 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1807076-13-6) is a multifaceted compound with broad potential across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas such as drug discovery, agrochemical development, and advanced materials. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in these fields.